4-({[3-Cyano-6-(2-thienyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}methyl)benzoic acid
4-({[3-Cyano-6-(2-thienyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}methyl)benzoic acid
Brand Name:
Vulcanchem
CAS No.:
336179-89-6
VCID:
VC0433199
InChI:
InChI=1S/C19H11F3N2O2S2/c20-19(21,22)14-8-15(16-2-1-7-27-16)24-17(13(14)9-23)28-10-11-3-5-12(6-4-11)18(25)26/h1-8H,10H2,(H,25,26)
SMILES:
C1=CSC(=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC3=CC=C(C=C3)C(=O)O
Molecular Formula:
C19H11F3N2O2S2
Molecular Weight:
420.4g/mol
4-({[3-Cyano-6-(2-thienyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}methyl)benzoic acid
CAS No.: 336179-89-6
Main Products
VCID: VC0433199
Molecular Formula: C19H11F3N2O2S2
Molecular Weight: 420.4g/mol
![4-({[3-Cyano-6-(2-thienyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}methyl)benzoic acid - 336179-89-6](/images/no_structure.jpg)
| CAS No. | 336179-89-6 |
|---|---|
| Product Name | 4-({[3-Cyano-6-(2-thienyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}methyl)benzoic acid |
| Molecular Formula | C19H11F3N2O2S2 |
| Molecular Weight | 420.4g/mol |
| IUPAC Name | 4-[[3-cyano-6-thiophen-2-yl-4-(trifluoromethyl)pyridin-2-yl]sulfanylmethyl]benzoic acid |
| Standard InChI | InChI=1S/C19H11F3N2O2S2/c20-19(21,22)14-8-15(16-2-1-7-27-16)24-17(13(14)9-23)28-10-11-3-5-12(6-4-11)18(25)26/h1-8H,10H2,(H,25,26) |
| Standard InChIKey | ZCALTZJTUHPIBH-UHFFFAOYSA-N |
| SMILES | C1=CSC(=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC3=CC=C(C=C3)C(=O)O |
| Canonical SMILES | C1=CSC(=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC3=CC=C(C=C3)C(=O)O |
| PubChem Compound | 1215407 |
| Last Modified | Nov 11 2021 |
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